Cas no 103654-49-5 (4H-1-Benzopyran-4-one,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-)

• Product name: 4H-1-Benzopyran-4-one,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-
• CAS No: 103654-49-5
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 213378
• PubChem ID: 5379651

4H-1-Benzopyran-4-one,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-
• 2-[(E)-2-(3,5-Dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-met...
• 4H-1-Benzopyran-4-one,2-[2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-, (E)-
• Hormothamnione
• 3-Methyl-5-hydroxy-2-[(E)-3,5-dihydroxystyryl]-6,7,8-trimethoxychromone
• 2-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methylchromen-4-one
• CHEBI:222571
• 103654-49-5
• Chromone, 2-[2-[3,5-dihydroxyphenyl]ethenyl]-5-hydroxy-
• OUTWDDOLLXVXMF-AATRIKPKSA-N
• CHEMBL513477
• NSC-616975
• 2-[(E)-2-(3,5-Dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methyl-4H-chromen-4-one #
• NSC616975

• Inchi： InChI=1S/C21H20O8/c1-10-14(6-5-11-7-12(22)9-13(23)8-11)29-18-15(16(10)24)17(25)19(26-2)21(28-4)20(18)27-3/h5-9,22-23,25H,1-4H3/b6-5-
• InChI Key： OUTWDDOLLXVXMF-WAYWQWQTSA-N
• SMILES： COc1c(O)c2c(oc(\C=C/c3cc(O)cc(O)c3)c(C)c2=O)c(OC)c1OC

Computed Properties

• Exact Mass: 400.1158
• Monoisotopic Mass: 400.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115A^2

Experimental Properties

• PSA: 114.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones